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Compound of Interest

Compound Name:
alpha,3,5-Tribromo-2-

hydroxytoluene

CAS No.: 4186-54-3

Cat. No.: B1268539

Get Quote

Executive Summary & Chemical Profile[1]
alpha,3,5-Tribromo-2-hydroxytoluene is a highly specialized alkylating agent used primarily

as a synthetic intermediate for introducing the 3,5-dibromo-2-hydroxybenzyl moiety into

pharmacophores (e.g., tyrosine modification, salicylaldehyde derivatives).

Unlike standard laboratory reagents, this compound possesses a "dual-threat" chemical

functionality:

Benzylic Bromide: Highly reactive toward nucleophiles; prone to rapid hydrolysis; potent

lachrymator (tear-inducing).

Phenolic Hydroxyl: Susceptible to oxidation and acid-base interactions.

Critical Warning: Most commercial Safety Data Sheets (SDS) for this specific CAS are generic.

Researchers must treat this compound with the same rigor applied to Benzyl Bromide (a

chemical warfare agent precursor) due to the active bromomethyl group.
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Physical Properties Table
Property Value / Characteristic Note

Molecular Weight 344.83 g/mol Heavy atom effect (3x Br)

Physical State
Off-white to pale yellow

crystalline solid

Yellowing indicates

degradation (Br₂ release)

Solubility DCM, THF, Ethyl Acetate
Reacts violently with

water/alcohols

Melting Point ~90–100°C (Predicted)
Check specific CoA. Wide

range indicates hydrolysis.

Reactivity Electrophilic Alkylating Agent
Alkylates DNA/Proteins

(Mutagenic potential)

The Degradation Mechanism (Why Storage Matters)
Understanding the degradation pathway is essential for maintaining purity. This compound

suffers from Autocatalytic Hydrolysis.

Moisture Ingress: Atmospheric humidity attacks the benzylic carbon.

HBr Release: The hydrolysis releases Hydrogen Bromide (HBr).

Acid Catalysis: The generated HBr protonates the remaining phenol/ether groups,

accelerating further decomposition and potentially catalyzing the oxidation of the phenol ring

to quinones (turning the solid brown/black).

Visualization: Degradation Cycle
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Figure 1: The autocatalytic cycle where moisture triggers HBr release, which subsequently

destabilizes the remaining stock.

Storage Architecture
Do not store this compound on a general chemical shelf. Use the "Russian Doll" Containment

Strategy.

Primary Container (The Vial)
Material: Amber glass (Borosilicate). Never use plastic; benzyl halides can leach plasticizers.

Seal: Teflon-lined screw cap. Parafilm is insufficient (permeable to organic vapors). Use

electrical tape or a secondary shrinking seal over the cap.

Secondary Containment (The Environment)
Desiccation: Place the primary vial inside a jar containing calcium sulfate (Drierite) or

activated molecular sieves.

Pro-Tip: Include a small packet of Potassium Carbonate (K₂CO₃) in the secondary jar. This

acts as an "Acid Scavenger" to neutralize any HBr that leaks, protecting the freezer

environment.

Temperature: Store at -20°C.
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Atmosphere: Argon is superior to Nitrogen. Argon is heavier than air and blankets the solid,

whereas Nitrogen can mix more easily if the seal is imperfect.

Operational Protocols
Protocol A: The "Inert Transfer" Weighing Method
Purpose: To weigh the compound without exposing the bulk stock to atmospheric moisture.

Preparation:

Equip the balance area with a static eliminator (benzyl bromides are often static-prone

powders).

Prepare a receiving flask with the reaction solvent (anhydrous) and a stir bar, purged with

Argon.

The Transfer:

Remove the stock vial from the freezer and let it warm to room temperature inside a

desiccator (prevents condensation on the cold glass).

Do NOT use metal spatulas. Metal can react with the benzyl bromide or catalyze

decomposition. Use glass, porcelain, or Teflon-coated tools.

Rapidly transfer the solid to a weighing boat.

Immediately re-purge the stock vial with Argon and recap.

Solubilization:

Dump the solid into the receiving flask.

Rinse the weighing boat with anhydrous solvent into the flask.

Protocol B: Reaction Monitoring & Quenching
Purpose: To ensure complete consumption and safe disposal.
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Monitoring (TLC):

Stationary Phase: Silica Gel 60 F254.

Stain: UV active. For specific visualization, use Vanillin stain (phenolic moiety turns

red/brown) or 4-(p-nitrobenzyl)pyridine (specific for alkylating agents—turns blue/purple).

Note: The starting material (benzyl bromide) will run faster (higher Rf) than the hydrolyzed

alcohol product.

Quenching (Disposal):

Never pour active benzyl bromides into the aqueous waste stream.

Quench Solution: 10% Ammonium Hydroxide (NH₄OH) or Ethanolamine in Ethanol.

Mechanism: The amine rapidly reacts with the benzyl bromide to form a non-toxic

ammonium salt.

Stir the waste with the quench solution for 1 hour before disposal.

Visualization: Handling Workflow
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Figure 2: Step-by-step workflow to minimize moisture exposure during handling.

Emergency Response (EHS)
Spill Management
If the solid is spilled outside the hood:

Evacuate: The dust is a lachrymator. Evacuate the immediate area.

PPE: Don double nitrile gloves, goggles, and a half-mask respirator with Organic Vapor/Acid

Gas (OV/AG) cartridges.
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Neutralization: Cover the spill with a mix of sand and soda ash (sodium carbonate). The

carbonate neutralizes potential acidity.

Cleanup: Scoop into a jar containing 10% ethanolamine solution.

First Aid
Eye Contact: Flush with water for 15 minutes.[1][2] Note: Lachrymators cause

blepharospasm (involuntary closing of eyelids); you must physically hold the eyelids open to

flush effectively.

Skin Contact: Wash with soap and water.[3][1][2][4][5] Do not use alcohol immediately (may

increase skin absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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